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Compound of Interest

Compound Name: 1,1-Oxalyldiimidazole

Cat. No.: B102452

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,1'-Oxalyldiimidazole (ODI),
a versatile reagent in organic synthesis. It details its chemical and physical properties,
reactivity, applications, and safety protocols. This guide is intended to serve as a core
reference for professionals in research and development.

Core Properties of 1,1'-Oxalyldiimidazole

1,1'-Oxalyldiimidazole, also known as Oxalic acid diimidazolide, is a highly reactive organic
compound widely utilized as a coupling and activating agent. Its physical and chemical
characteristics are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Citations
CAS Number 18637-83-7 [11[2][3]
Molecular Formula CsHeN4O2 [11[31[41[5]
Molecular Weight 190.16 g/mol [11[31[41[5]
White to off-white solid; Light
Appearance yellow to brown crystalline [21[61[7]
powder
Melting Point 114-118 °C [11[31[4][6]
Soluble in dichloromethane,
N tetrahydrofuran (THF), N,N-
Solubility ] ) [61[7]
dimethylformamide (DMF),
chloroform.
Poor solubility or insoluble in
[61[7]
water.
i Commercially available in
Purity [2][6]

purities of >95% or 97%-+.

Storage Conditions

Store in a cool, dry, well-
ventilated place away from
moisture and heat. Handle
under an inert gas

atmosphere.

[elr71el

| Sensitivity | Moisture, air, and heat sensitive. Hydrolyzes readily. |[8] |

Reactivity and Synthetic Applications

1,1'-Oxalyldiimidazole is primarily recognized as an efficient activating agent for carboxylic

acids.[9] Its high reactivity stems from the two imidazole leaving groups, which are readily

displaced by nucleophiles.

The core application of ODI is in the formation of amide bonds, making it a valuable reagent in

peptide synthesis.[1][6] It activates the carboxyl group of an N-protected amino acid, forming a
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highly reactive acyl-imidazole intermediate. This intermediate subsequently reacts with the
amino group of another amino acid ester to form a peptide bond under mild conditions.[6] This
process is advantageous as it often proceeds with minimal side reactions.

Beyond peptide synthesis, ODI is used for the facile conversion of carboxylic acids into a
variety of derivatives, including esters and thioesters.[2] It also serves as a reagent for general
carbonylations.[1] Additionally, ODI has found applications in the field of analytical chemistry as
a chemiluminescence reagent for the detection of hydrogen peroxide.[9][10]
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Step 1: Carboxylic Acid Activation

1,1'-Oxalyldiimidazole Carboxylic Acid
(ODI) (R-COOH)

Step 2: Nucleophilic Acyl Substitution

Nucleophile
(e.g., Amine, R'-NHz)

Final Product

- Imidazole (e.g., Amide, R-CO-NHR?)
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Start: Prepare Solution
N-protected Amino Acid in ACN

Y

' Cool solution to 10 °C '

Yy

Add 1,1'-Oxalyldiimidazole (ODI)
Maintain T < 15 °C

Y

Stir for 1 hour at 15-20 °C Prepare Amine Solution:
(Activation Step) Amino Acid Ester HCI + TEA in ACN

’
’
’

\ x
(Add Amine Solution to Reaction)
Y
Stir for 2 hours at 10-15 °C
(Coupling Step)
A
(Remove Solvent in vacuo)
A
(Dissolve Residue in Ethyl Acetate)
Y

Aqueous Work-up:
1. Wash with 5% NaHCOs
2. Wash with 2% HCI
3. Wash with Brine

Y
( Dry Organic Layer (Na2S04) )

Yy

(Evaporate Solvent in vacuo)

Yy

Purify Crude Product
(Recrystallization)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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